N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide

• IUPAC Name: 4-[[N-(benzenesulfonyl)anilino]methyl]-N-(2,4-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C28H26N2O5S/c1-34-24-17-18-26(27(19-24)35-2)29-28(31)22-15-13-21(14-16-22)20-30(23-9-5-3-6-10-23)36(32,33)25-11-7-4-8-12-25/h3-19H,20H2,1-2H3,(H,29,31)
• InChI Key: QHLCKLXPDBJRHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4)OC
• Molecular Formula: C28H26N2O5S
• Molecular Weight: 502.6 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide, commonly known as DASB, is a radioligand used in scientific research to study the serotonin transporter (SERT) in the brain. DASB is a selective serotonin reuptake inhibitor (SSRI) and is used to study the role of SERT in various psychiatric and neurological disorders.

Mechanism of Action

DASB binds selectively to N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide and inhibits the reuptake of serotonin from the synaptic cleft, leading to increased serotonin levels in the brain. This mechanism of action is similar to that of other SSRIs, such as fluoxetine and sertraline.
Biochemical and Physiological Effects:
DASB has been shown to have a high affinity and selectivity for N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide, making it an ideal radioligand for PET imaging studies. It has also been shown to have good brain penetration and stability in vivo. In addition, DASB has been shown to have a long half-life, allowing for extended imaging sessions.

Advantages and Limitations for Lab Experiments

One advantage of using DASB in lab experiments is its high selectivity for N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide, which allows for specific targeting of this receptor. However, DASB has a relatively low binding affinity compared to other radioligands, which can limit its sensitivity in certain experiments. In addition, DASB has a relatively short half-life, which can limit the duration of imaging sessions.

Future Directions

Future research with DASB could focus on developing new radioligands with higher binding affinities and longer half-lives. In addition, DASB could be used in combination with other radioligands to study the interactions between different neurotransmitter systems in the brain. Finally, DASB could be used in clinical trials to evaluate the efficacy of new pharmacological treatments for psychiatric and neurological disorders.

Synthesis Methods

DASB can be synthesized using a multistep process starting with 2,4-dimethoxybenzaldehyde and 4-aminomethylbenzoic acid. The intermediate product is then reacted with phenylsulfonyl chloride to form the sulfonamide group. The final product is obtained by reacting the sulfonamide intermediate with N-(2-bromoethyl)-4-methoxyaniline in the presence of a palladium catalyst.

Scientific Research Applications

DASB is primarily used as a radioligand in positron emission tomography (PET) imaging studies to visualize and quantify N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide in the brain. PET imaging with DASB has been used to study the role of N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide in depression, anxiety, obsessive-compulsive disorder, and other psychiatric disorders. It has also been used to study the effects of pharmacological treatments on N-(2,4-dimethoxyphenyl)-4-{[phenyl(phenylsulfonyl)amino]methyl}benzamide binding in the brain.